Cas no 1261951-93-2 (2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261951-93-2
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• MDL: MFCD18318729
• CID: 2765634
• PubChem ID: 53224677
• Update Time: 2025-07-18

2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318729
• 2-Hydroxy-5-(3-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
• DTXSID40688467
• 2-Oxo-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-1,2-dihydropyridine-4-carboxylic acid
• 1261951-93-2
• 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid, 95%
• 2-HYDROXY-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]ISONICOTINIC ACID
• 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318729
• Inchi： 1S/C16H16N2O5S/c19-15-9-13(16(20)21)14(10-17-15)11-4-3-5-12(8-11)24(22,23)18-6-1-2-7-18/h3-5,8-10H,1-2,6-7H2,(H,17,19)(H,20,21)
• InChI Key： ULHWTYHVTQHVQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2=CNC(C=C2C(=O)O)=O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

Comprehensive Overview of 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261951-93-2)

2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261951-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to the class of isonicotinic acid derivatives, which are known for their versatility in drug design and development. The presence of both hydroxy and sulfonyl functional groups in its structure enhances its reactivity and binding affinity, making it a promising candidate for various therapeutic targets.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds, particularly those with heterocyclic frameworks, due to their broad-spectrum biological activities. The pyrrolidinylsulfonyl moiety in this compound is a key feature that contributes to its potential as a kinase inhibitor or enzyme modulator. Researchers are actively exploring its role in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics. This compound's molecular weight and logP value further suggest favorable pharmacokinetic properties, a critical factor in drug discovery.

The synthesis of 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid typically involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are well-documented in peer-reviewed journals. Its CAS registry number (1261951-93-2) serves as a unique identifier in chemical databases, facilitating easy retrieval of its physicochemical data and safety profiles. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From an industrial perspective, this compound is often discussed in the context of high-value intermediates for API (Active Pharmaceutical Ingredient) manufacturing. Its scalability and stability under controlled conditions make it a viable option for process chemistry applications. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient synthesis—has positioned it as a sustainable choice for modern pharmaceutical production.

Given the rising demand for novel small-molecule therapeutics, 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid is frequently mentioned in patent filings and academic publications related to cancer research, neurodegenerative diseases, and autoimmune conditions. Its mechanism of action, often linked to signal transduction inhibition, aligns with cutting-edge topics like targeted therapy and drug repurposing. These attributes make it a subject of interest for both medicinal chemists and biotech startups seeking innovative solutions.

In summary, 2-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261951-93-2) represents a compelling area of study at the intersection of organic chemistry and biomedical science. Its structural complexity, combined with its potential therapeutic applications, underscores its relevance in contemporary research. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing drug discovery and molecular biology.